N-{4-[(4-{[(4-isopropylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]phenyl}acetamide

• Molecular Formula: C27H25N3O4S
• Molecular Weight: 487.6 g/mol
• IUPAC Name: N-[4-[[(4Z)-1-oxo-4-(4-propan-2-ylphenyl)sulfonyliminonaphthalen-2-yl]amino]phenyl]acetamide
• InChI: InChI=1S/C27H25N3O4S/c1-17(2)19-8-14-22(15-9-19)35(33,34)30-25-16-26(27(32)24-7-5-4-6-23(24)25)29-21-12-10-20(11-13-21)28-18(3)31/h4-17,29H,1-3H3,(H,28,31)/b30-25-
• InChI Key: NHYNDLSDWDKEKO-JVCXMKTPSA-N
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)/N=C\2/C=C(C(=O)C3=CC=CC=C32)NC4=CC=C(C=C4)NC(=O)C
• SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)N=C2C=C(C(=O)C3=CC=CC=C32)NC4=CC=C(C=C4)NC(=O)C

Description

N-{4-[(4-{[(4-isopropylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]phenyl}acetamide, also known as Compound 1, is a synthetic compound that has been developed for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Mechanism of Action

The exact mechanism of action of N-{4-[(4-{[(4-isopropylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]phenyl}acetamide 1 is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and proliferation. Specifically, it has been shown to inhibit the activity of the enzyme PARP-1, which is involved in DNA repair and cell survival.
Biochemical and Physiological Effects:
N-{4-[(4-{[(4-isopropylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]phenyl}acetamide 1 has been found to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, it has also been shown to have anti-inflammatory and antioxidant effects. These effects are thought to be due to its ability to inhibit the activity of certain enzymes and proteins that are involved in these processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{4-[(4-{[(4-isopropylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]phenyl}acetamide 1 in lab experiments is its specificity. Because it targets specific enzymes and proteins, it can be used to study the effects of these molecules on various biological processes. However, one limitation of using N-{4-[(4-{[(4-isopropylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]phenyl}acetamide 1 is its toxicity. It has been shown to be toxic to certain cell types at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for the use of N-{4-[(4-{[(4-isopropylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]phenyl}acetamide 1 in scientific research. One area of research that is currently being explored is the development of new cancer therapies based on the compound. Additionally, there is ongoing research into the potential use of N-{4-[(4-{[(4-isopropylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]phenyl}acetamide 1 in the treatment of neurodegenerative diseases and other conditions that involve inflammation and oxidative stress.
Conclusion:
In conclusion, N-{4-[(4-{[(4-isopropylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]phenyl}acetamide 1 is a synthetic compound that has shown promise as a tool for studying various biological processes. Its ability to inhibit the activity of specific enzymes and proteins makes it a valuable tool for studying these molecules and their effects on cells and tissues. While there are limitations to its use, the potential applications of N-{4-[(4-{[(4-isopropylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]phenyl}acetamide 1 in scientific research are vast, and ongoing research is likely to uncover even more uses for this valuable compound.

Synthesis Methods

N-{4-[(4-{[(4-isopropylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]phenyl}acetamide 1 is synthesized using a multi-step process that involves the reaction of several different chemicals. The exact details of the synthesis method are beyond the scope of this paper, but it is important to note that the process is complex and requires a high level of expertise in organic chemistry.

Scientific Research Applications

N-{4-[(4-{[(4-isopropylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]phenyl}acetamide 1 has been found to have a variety of potential applications in scientific research. One of the most promising areas of research is in the field of cancer biology. Studies have shown that N-{4-[(4-{[(4-isopropylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]phenyl}acetamide 1 can inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of new cancer therapies.
In addition to its potential use in cancer research, N-{4-[(4-{[(4-isopropylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]phenyl}acetamide 1 has also been studied for its effects on inflammation, oxidative stress, and neurodegenerative diseases. These studies have shown that N-{4-[(4-{[(4-isopropylphenyl)sulfonyl]imino}-1-oxo-1,4-dihydro-2-naphthalenyl)amino]phenyl}acetamide 1 can have a protective effect on cells and tissues, making it a valuable tool for studying these processes.